Cas no 22245-63-2 (3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI))

3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI) structure
22245-63-2 structure
Product Name:3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI)
CAS No:22245-63-2
MF:C18H9NO2
MW:271.269564390183
CID:264663
PubChem ID:71350758
Update Time:2025-04-19

3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenanthro[3,4,5-defg]isoquinoline-3,5(4H)-dione(9CI)
    • 1,10-Pyrenedicarboximide(8CI)
    • Pyren-3,4-dicarbonsaeure-imid
    • 3H-Phenaleno[2,1,9-def]isoquinoline-3,5(4H)-dione
    • 22245-63-2
    • DTXSID70776548
    • Inchi: 1S/C18H9NO2/c20-17-12-7-6-10-5-4-9-2-1-3-11-8-13(18(21)19-17)16(12)15(10)14(9)11/h1-8H,(H,19,20,21)
    • InChI Key: CBVXKAYFJLMCFL-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC3=CC=CC4=CC=C5C=CC(C(N1)=O)=C2C5=C34

Computed Properties

  • Exact Mass: 271.06337
  • Monoisotopic Mass: 271.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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